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Compound of Interest

Compound Name: Metolachlor-d11

Cat. No.: B15294531 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the chemical properties and analytical applications of

Metolachlor-d11. Given that "Metolachlor-d11" can refer to several isotopically labeled

compounds, this document clarifies the distinct forms, their corresponding identifiers, and their

principal roles as internal standards in quantitative analysis.

Core Compound Identification
Metolachlor is a widely used herbicide for controlling grass and broadleaf weeds in various

crops.[1][2] Its deuterated analogues are synthesized for use in analytical testing, primarily to

improve the accuracy of quantification methods.[3] It is crucial to distinguish between the

different deuterated forms of Metolachlor, as their chemical properties and intended uses may

vary. The most common variants are Metolachlor-(2-ethyl-6-methylphenyl-d11) and a

deuterated form of a Metolachlor metabolite, Metolachlor OA.

The following table summarizes the key quantitative data for the prominent deuterated forms of

Metolachlor.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Metolachlor-(2-ethyl-

6-methylphenyl-d11)
1632119-30-2 C₁₅D₁₁H₁₁ClNO₂ 294.86

Metolachlor OA-d11 2714437-06-4 C₁₅H₁₀D₁₁NO₄ 290.4

Metolachlor-d11 ESA

sodium salt
- C₁₅H₁₁D₁₁NO₅SNa 362.46

Application in Analytical Chemistry
Deuterated standards like Metolachlor-d11 are fundamental to the analytical technique of

isotope dilution mass spectrometry (IDMS). These compounds are chemically identical to their

non-labeled counterparts but have a higher mass due to the presence of deuterium atoms. This

property allows them to be distinguished by a mass spectrometer.

The primary application of Metolachlor-d11 is as an internal standard in analytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify levels of

Metolachlor and its metabolites in various matrices, including environmental samples (e.g.,

water, soil) and agricultural products.[4] By adding a known amount of the deuterated standard

to a sample before processing, any loss of the target analyte during sample preparation and

analysis can be accurately corrected, thereby minimizing matrix effects and improving the

precision of the results.

Due to their function as analytical standards, these compounds are not used in studies of

biological activity or signaling pathways. The biological effects of the herbicide are studied

using the non-labeled form, Metolachlor.[1]

Experimental Workflow for Herbicide Residue
Analysis
The following diagram illustrates a typical experimental workflow for the quantification of

Metolachlor in an environmental sample using Metolachlor-d11 as an internal standard.
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Workflow for Metolachlor Quantification using Metolachlor-d11
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Caption: General workflow for herbicide residue analysis.
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Detailed Experimental Protocol: An Exemplar
The following is a generalized protocol for the determination of Metolachlor in water samples,

illustrating the use of a deuterated internal standard. This protocol is based on common

methodologies found in the literature.[5]

Objective: To quantify the concentration of Metolachlor in a water sample using LC-MS/MS with

Metolachlor-d11 as an internal standard.

Materials:

Water sample

Metolachlor analytical standard

Metolachlor-d11 internal standard solution (e.g., 1 µg/mL in methanol)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

LC-MS/MS system

Procedure:

Sample Preparation:

Measure a precise volume of the water sample (e.g., 100 mL).

Add a known volume of the Metolachlor-d11 internal standard solution to the sample to

achieve a specific concentration (e.g., 100 ng/L).

Condition the SPE cartridge according to the manufacturer's instructions.
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Load the spiked water sample onto the SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard from the cartridge using an appropriate solvent

(e.g., methanol).

Evaporate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of a suitable solvent mixture (e.g., 1 mL of

50:50 methanol:water) for LC-MS/MS analysis.

Instrumental Analysis:

Set up the LC-MS/MS system with a suitable chromatographic column and mobile phases

for the separation of Metolachlor.

Optimize the mass spectrometer parameters for the detection of both Metolachlor and

Metolachlor-d11 (precursor and product ions).

Inject the prepared sample extract into the LC-MS/MS system.

Data Analysis and Quantification:

Integrate the chromatographic peaks for both Metolachlor and Metolachlor-d11.

Calculate the peak area ratio of Metolachlor to Metolachlor-d11.

Prepare a calibration curve using a series of standards containing known concentrations

of Metolachlor and a constant concentration of Metolachlor-d11.

Plot the peak area ratio against the concentration of the Metolachlor standards.

Determine the concentration of Metolachlor in the sample by comparing its peak area ratio

to the calibration curve.

This technical guide provides a foundational understanding of Metolachlor-d11, emphasizing

its critical role in enhancing the accuracy and reliability of analytical measurements. For specific
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applications, researchers should consult detailed, validated methods and the documentation

provided with the certified reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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